2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole

• IUPAC Name: 2-benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole
• InChI: InChI=1S/C16H18N4S/c1-2-8-19-9-11-20(12-10-19)16-18-17-15(21-16)13-14-6-4-3-5-7-14/h1,3-7H,8-13H2
• InChI Key: DHPOOXMJEXXNLR-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)C2=NN=C(S2)CC3=CC=CC=C3
• Molecular Formula: C16H18N4S
• Molecular Weight: 298.4 g/mol

Description

2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in preclinical studies.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives, including structures similar to 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole, exhibit a broad spectrum of biological activities. These compounds are recognized for their antimicrobial, analgesic, anti-inflammatory, and particularly antitumor properties. The versatility of the benzothiazole nucleus, as illustrated in the literature, underscores its growing importance in drug discovery. Its structural simplicity and adaptability facilitate the development of chemical libraries aiming to discover new therapeutic entities, especially in the realm of cancer treatment (Kamal, Hussaini, & Malik, 2015).

Advances in Benzothiazole-Based Chemotherapeutics

Recent advancements in the modification of the benzothiazole scaffold highlight its significance in the development of new antitumor agents. Benzothiazole conjugates have shown potent anticancer activity, suggesting their potential as drug candidates. The findings indicate a need for exploring drug combinations that could enhance therapeutic efficacy while minimizing dosage, pointing towards the development of a new generation of anticancer drugs. The comprehensive analysis of these derivatives offers insights into their structure–activity relationships (SAR), pharmacokinetics, and the mechanisms underlying their antitumor effects (Ahmed et al., 2012).

Benzothiazole Derivatives as DNA Minor Groove Binders

Among the various applications, certain benzothiazole derivatives, akin to the structure of interest, have been explored for their ability to bind to the DNA minor groove. This interaction is pivotal for the development of compounds with potential applications in cancer therapy and as radioprotectors. The review of such compounds sheds light on their use not only as fluorescent DNA stains for biological research but also as starting points for drug design aimed at specific DNA sequence recognition and binding (Issar & Kakkar, 2013).